Cas no 7369-69-9 (4-chlorophenothiazine)

• Product Name: 4-chlorophenothiazine
• CAS No: 7369-69-9
• MF: C₁₂H₈ClNS
• MW: 233.716620445251
• MDL: MFCD01075711
• CID: 978314
• PubChem ID: 4521520
• Update Time: 2025-06-13

4-chlorophenothiazine Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenothiazine
• 4 Chlorophenothiazine
• 4-chloro-10H-phenothiazine
• 4-Chlor-phenothiazin
• Oprea1_702130
• J-515179
• MFCD01075711
• UNII-BHU8S7ZUG2
• SCHEMBL7069691
• AS-57567
• AKOS015995116
• DTXSID90403905
• W18006
• FT-0618239
• BHU8S7ZUG2
• 10H-Phenothiazine, 4-chloro-
• NZOYBWLCZWTECI-UHFFFAOYSA-N
• 4-Chlorphenothiazin
• CS-0060602
• 7369-69-9

• MDL： MFCD01075711
• Inchi： 1S/C12H8ClNS/c13-8-4-3-6-10-12(8)15-11-7-2-1-5-9(11)14-10/h1-7,14H
• InChI Key： NZOYBWLCZWTECI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1SC1C=CC=CC=1N2

Computed Properties

• Exact Mass: 233.00700
• Monoisotopic Mass: 233.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.33000
• LogP: 4.68620

4-chlorophenothiazine Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on 4-chlorophenothiazine

Comprehensive Overview of 4-Chlorophenothiazine (CAS No. 7369-69-9): Properties, Applications, and Industry Insights

4-Chlorophenothiazine (CAS No. 7369-69-9) is a chlorinated derivative of the phenothiazine class, a compound family renowned for its diverse applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for specialized organic intermediates, this compound has garnered significant attention due to its unique chemical properties and versatility. Researchers and industry professionals frequently search for terms like "4-chlorophenothiazine synthesis", "CAS 7369-69-9 applications", and "phenothiazine derivatives in drug development", reflecting its relevance in modern chemistry.

The molecular structure of 4-chlorophenothiazine features a phenothiazine core substituted with a chlorine atom at the 4-position, enhancing its reactivity and stability. This modification makes it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Recent studies highlight its role in developing antioxidant agents and photoactive materials, aligning with trends in sustainable chemistry and green technology. Searches for "eco-friendly phenothiazine derivatives" and "chlorophenothiazine in renewable energy" underscore its potential in cutting-edge applications.

In the pharmaceutical sector, 4-chlorophenothiazine serves as a precursor for central nervous system (CNS) drugs and anti-inflammatory agents. Its mechanism of action often involves modulating neurotransmitter pathways, a topic frequently explored in queries like "phenothiazine-based drug mechanisms". The compound’s adaptability also extends to agrochemicals, where it contributes to crop protection formulations, addressing global concerns about food security and sustainable agriculture.

From a technical perspective, CAS 7369-69-9 exhibits notable thermal stability and solubility profiles, making it suitable for high-temperature reactions and polymer integration. Industrial users often search for "4-chlorophenothiazine solubility data" or "thermal degradation of phenothiazines", emphasizing the need for precise handling guidelines. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize its purity, a critical factor for regulatory compliance.

Emerging trends also link 4-chlorophenothiazine to organic electronics, particularly in OLEDs and conductive polymers. As the demand for flexible electronics grows, so does interest in its electrochemical properties—evidenced by searches for "phenothiazine in semiconductor materials". This intersection of chemistry and technology positions the compound as a key player in next-generation innovations.

In summary, 4-chlorophenothiazine (CAS No. 7369-69-9) bridges multiple disciplines, from life sciences to advanced materials. Its multifaceted applications, coupled with ongoing research into its structure-activity relationships, ensure its continued prominence in scientific and industrial discourse. For professionals seeking deeper insights, resources on "scaling up phenothiazine derivatives" or "patents related to chlorophenothiazine" offer valuable technical guidance.